Di(propan-2-yl){[(propan-2-yl)phosphanyl]methyl}phosphane

• CAS No.: 89915-93-5
• Molecular Formula: C10H24P2
• Molecular Weight: 206.24 g/mol
• IUPAC Name: di(propan-2-yl)-(propan-2-ylphosphanylmethyl)phosphane
• InChI: InChI=1S/C10H24P2/c1-8(2)11-7-12(9(3)4)10(5)6/h8-11H,7H2,1-6H3
• InChI Key: FKRJMLILFYDHCM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)PCP(C(C)C)C(C)C

Description

Di(propan-2-yl){[(propan-2-yl)phosphanyl]methyl}phosphane is a chemical compound that belongs to the class of tertiary phosphines. These compounds are characterized by the presence of phosphorus atoms bonded to carbon atoms. Tertiary phosphines are widely used in various chemical reactions and industrial applications due to their unique properties.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of Di(propan-2-yl){[(propan-2-yl)phosphanyl]methyl}phosphane typically involves the reaction of halogenophosphines with organometallic reagents. One common method is the interaction of Grignard organomagnesium reagents with corresponding chlorophosphines . This approach is widely used due to its convenience and efficiency.

Industrial Production Methods

In industrial settings, the production of tertiary phosphines, including this compound, often involves large-scale reactions using similar synthetic routes. The use of advanced catalysts and optimized reaction conditions ensures high yields and purity of the final product .

Chemical Reactions Analysis

Types of Reactions

Di(propan-2-yl){[(propan-2-yl)phosphanyl]methyl}phosphane undergoes various types of chemical reactions, including:

Oxidation: The compound can be oxidized to form phosphine oxides.

Reduction: It can be reduced to form phosphine hydrides.

Substitution: The compound can participate in substitution reactions where one of the propan-2-yl groups is replaced by another group.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide for oxidation, reducing agents like lithium aluminum hydride for reduction, and various alkyl halides for substitution reactions. The reactions are typically carried out under controlled conditions to ensure the desired products are formed .

Major Products Formed

The major products formed from these reactions include phosphine oxides, phosphine hydrides, and substituted phosphines. These products have various applications in different fields of chemistry and industry .

Scientific Research Applications

Di(propan-2-yl){[(propan-2-yl)phosphanyl]methyl}phosphane has several scientific research applications, including:

Chemistry: It is used as a ligand in transition metal catalysis and organocatalysis.

Biology: The compound is used in the synthesis of phosphorus-containing amino acids and other biologically active molecules.

Industry: The compound is used in the production of various industrial chemicals and materials, including polymers and specialty chemicals.

Mechanism of Action

The mechanism by which Di(propan-2-yl){[(propan-2-yl)phosphanyl]methyl}phosphane exerts its effects involves the formation of stable complexes with metal ions. These complexes can participate in various catalytic reactions, enhancing the efficiency and selectivity of the reactions. The molecular targets and pathways involved depend on the specific application and the metal ions used in the complexes .

Comparison with Similar Compounds

Similar Compounds

Some compounds similar to Di(propan-2-yl){[(propan-2-yl)phosphanyl]methyl}phosphane include:

Diisopropylamine: A secondary amine with similar structural features but different chemical properties.

Diisopropylphosphite: An organophosphorus compound with a similar phosphorus-containing structure.

Uniqueness

What sets this compound apart from these similar compounds is its ability to form stable complexes with a wide range of metal ions, making it highly versatile in various catalytic and industrial applications .